Cas no 517855-83-3 (1-[1-(2-Methoxyphenyl)ethyl]piperazine)

• Product Name: 1-[1-(2-Methoxyphenyl)ethyl]piperazine
• CAS No: 517855-83-3
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 4654517
• Update Time: 2025-06-15

1-[1-(2-Methoxyphenyl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-methoxyphenyl)ethyl]piperazine
• 1-(2-Methoxy-2-phenyl)-ethylpiperazin
• 1-[1-(2-methoxyphenyl)ethyl]piperazine, AldrichCPR
• Z1263811682
• 1-[1-(2-Methoxyphenyl)ethyl]piperazine

• Inchi： 1S/C13H20N2O/c1-11(15-9-7-14-8-10-15)12-5-3-4-6-13(12)16-2/h3-6,11,14H,7-10H2,1-2H3
• InChI Key： SCYBWJSKOWKSRR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.5
• Topological Polar Surface Area: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-[1-(2-Methoxyphenyl)ethyl]piperazine

Comprehensive Overview of 1-[1-(2-Methoxyphenyl)ethyl]piperazine (CAS No. 517855-83-3)

1-[1-(2-Methoxyphenyl)ethyl]piperazine, with the CAS number 517855-83-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperazine derivatives family, known for their versatile applications in drug discovery and material science. The presence of a methoxyphenyl group and an ethylpiperazine moiety makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals often search for terms like "piperazine derivatives synthesis", "methoxyphenyl compounds applications", and "CAS 517855-83-3 uses", reflecting its relevance in modern chemistry.

The structural uniqueness of 1-[1-(2-Methoxyphenyl)ethyl]piperazine lies in its combination of aromatic and aliphatic components, which enhances its reactivity and binding affinity. This characteristic has led to its exploration in targeting specific receptors, a topic frequently queried as "piperazine-based receptor modulators". Recent studies highlight its potential in designing novel therapeutics, particularly in neurological and metabolic disorders. Keywords such as "drug discovery intermediates" and "piperazine in medicinal chemistry" are often associated with this compound, underscoring its importance in cutting-edge research.

From a synthetic chemistry perspective, CAS 517855-83-3 is often discussed in the context of "green chemistry approaches" and "sustainable synthesis methods". As environmental concerns grow, researchers are increasingly interested in eco-friendly protocols for producing such compounds. Queries like "optimizing piperazine derivative yields" and "catalytic routes for methoxyphenyl compounds" reflect this trend. The compound's stability under various conditions also makes it a subject of interest for "high-throughput screening" and "combinatorial chemistry" applications.

In the pharmaceutical industry, 1-[1-(2-Methoxyphenyl)ethyl]piperazine is valued for its potential as a "pharmacophore scaffold". This term, along with "structure-activity relationship (SAR) studies", is commonly searched by chemists aiming to develop new drugs. The compound's ability to interact with multiple biological targets has sparked investigations into its role in "multi-target therapeutics", a hot topic in personalized medicine. Additionally, its physicochemical properties, such as solubility and lipophilicity, are critical for "drug formulation optimization", another area of frequent inquiry.

The analytical characterization of CAS 517855-83-3 involves advanced techniques like "NMR spectroscopy", "mass spectrometry", and "X-ray crystallography", which are often searched alongside the compound's name. These methods ensure precise identification and purity assessment, crucial for regulatory compliance and quality control. Furthermore, the compound's compatibility with "flow chemistry systems" and "continuous manufacturing" processes aligns with industry 4.0 trends, making it a subject of interest for "process intensification" strategies.

Beyond pharmaceuticals, 1-[1-(2-Methoxyphenyl)ethyl]piperazine finds applications in agrochemicals and material science. Searches for "piperazine in crop protection" and "functional materials design" highlight its cross-disciplinary utility. Its role in developing "smart coatings" and "polymeric additives" is another emerging area, driven by the demand for high-performance materials. The compound's thermal stability and electronic properties also make it relevant for "organic electronics" research, a field growing rapidly due to renewable energy initiatives.

In conclusion, 1-[1-(2-Methoxyphenyl)ethyl]piperazine (CAS 517855-83-3) represents a multifaceted compound with broad applications across scientific domains. Its significance is reflected in the diversity of search terms, from "piperazine synthesis challenges" to "bioactive compound design". As research advances, this compound will likely remain a focal point for innovations in drug development, sustainable chemistry, and advanced materials, answering the evolving needs of science and industry.